Cas no 905454-58-2 ((1’S,2S)-2-(2’-Tosyl-1’,2’-dihydroxyethyl)-6-fluorochromane)

• Product Name: (1’S,2S)-2-(2’-Tosyl-1’,2’-dihydroxyethyl)-6-fluorochromane
• CAS No: 905454-58-2
• MF: C₁₈H₁₉FO₅S
• MW: 366.403867959976
• CID: 827095
• PubChem ID: 71752638
• Update Time: 2025-04-19

(1’S,2S)-2-(2’-Tosyl-1’,2’-dihydroxyethyl)-6-fluorochromane Chemical and Physical Properties

Names and Identifiers

• (1’S,2R)-2-(2’-Tosyl-1’,2’-dihydroxyethyl)-6-fluorochromane
• (1’S,2S)-2-(2’-Tosyl-1’,2’-dihydroxyethyl)-6-fluorochromane
• (1’S,2S)-2-(2’-Tosyl
• (1S,2S)-2-(2-TOSYL-1,2-DIHYDROXYETHYL)-6-FLUOROCHROMANE,PALE BROWN SOLID
• [(2S)-2-[(2S)-6-fluoro-3,4-dihydro-2H-chromen-2-yl]-2-hydroxyethyl] 4-methylbenzenesulfonate
• DTXSID90858496
• SCHEMBL12846779
• (1 inverted exclamation mark S,2S)-2-(2 inverted exclamation mark -Tosyl-1 inverted exclamation mark ,2 inverted exclamation mark -dihydroxyethyl)-6-fluorochromane
• (1'S,2S)-2-(2'-Tosyl-1',2'-dihydroxyethyl)-6-fluorochromane
• 905454-58-2
• 2-[(2S)-6-Fluoro-3,4-dihydro-2H-1-benzopyran-2-yl]-2-hydroxyethyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C18H19FO5S/c1-12-2-6-15(7-3-12)25(21,22)23-11-16(20)18-8-4-13-10-14(19)5-9-17(13)24-18/h2-3,5-7,9-10,16,18,20H,4,8,11H2,1H3/t16-,18-/m0/s1
• InChI Key： SRYHEPKRXGABEM-WMZOPIPTSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC[C@@H]([C@@H]1CCC2C=C(C=CC=2O1)F)O

Computed Properties

• Exact Mass: 366.09400
• Monoisotopic Mass: 366.09372304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 81.2Ų

Experimental Properties

• PSA: 81.21000
• LogP: 3.67490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters